Internal Standard for Pesticides & Veterinary Medicine
  • N4-Acetylsulfamethoxazole-d4
    N4-Acetylsulfamethoxazole-d4
    • Cat. No.:
    • B561764
    • CAS No.:
    • 1020719-86-1
    • Molecular Formula:
    • C10H11N3O3S
    • Molecular Weight:
    • 257.30 g/mol
    Description
    Sulfamethoxazole-d4 is intended for use as an internal standard for the quantification of sulfamethoxazole by GC- or LC-MS. Sulfamethoxazole is a sulfonamide antibiotic. It inhibits growth of E. coli (MIC = 10 μ...
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  • Sulfathiazole-d4
    Sulfathiazole-d4
    • Cat. No.:
    • B561765
    • CAS No.:
    • 1020719-89-4
    • Molecular Formula:
    • C9H9N3O2S2
    • Molecular Weight:
    • 259.3 g/mol
    Description
    Isotopically labeled antibacterial drug Sulfathiazole.

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  • Fenbendazole-d3
    Fenbendazole-d3
    • Cat. No.:
    • B588382
    • CAS No.:
    • 1228182-47-5
    • Molecular Formula:
    • C15H13N3O2S
    • Molecular Weight:
    • 302.4 g/mol
    Description
    Fenbendazole-d3 is intended for use as an internal standard for the quantification of fenbendazole by GC- or LC-MS. Fenbendazole is a benzimidazole anthelmintic. It is active against Giardia in vitro (IC50 = 0.3...
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  • Pregnenolone-d4
    Pregnenolone-d4
    • Cat. No.:
    • B602716
    • CAS No.:
    • 61574-54-7
    • Molecular Formula:
    • C21H32O2
    • Molecular Weight:
    • 320.5 g/mol
    Description
    Pregnenolone-d4 is a labelled Pregnenolone. Pregnenolone is a metabolic intermediate in the biosythesis of multiple steroid hormones including progestogens, estrogens, androgens, etc....
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  • Medroxyprogesterone-d3
    Medroxyprogesterone-d3
    • Cat. No.:
    • B602718
    • CAS No.:
    • 162462-69-3
    • Molecular Formula:
    • C22H32O3
    • Molecular Weight:
    • 347.5 g/mol
    Description
    Labeled Medroxyprogesterone, an orally active progestogen used in hormone replacement therepy (HRT), in the past has been used as a component of oral contraceptives.
    An isotope labelled Medroxyprogesterone. M...
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  • Haloperidol-d4
    Haloperidol-d4
    • Cat. No.:
    • B1139291
    • CAS No.:
    • 1189986-59-1
    • Molecular Formula:
    • C21H23ClFNO2
    • Molecular Weight:
    • 379.9 g/mol
    Description
    Haloperidol-d4 is intended for use as an internal standard for the quantification of haloperidol by GC- or LC-MS. Haloperidol is a typical antipsychotic and dopamine D2-like receptor antagonist (Kis = 0.6, 0.2, ...
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  • Tigecycline-D9
    Tigecycline-D9
    • Cat. No.:
    • B1157721
    • CAS No.:
    • Molecular Formula:
    • C29H39N5O8
    • Molecular Weight:
    • 594.7 g/mol
    Description
    Tigecycline-D9, also known as Tigecycline-D9, is a useful research compound. Its molecular formula is C29H39N5O8 and its molecular weight is 594.7 g/mol. The purity is usually 95%.
    BenchChem offers high-qua...
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  • Atrazine-13C3,15N3
    Atrazine-13C3,15N3
    • Cat. No.:
    • B12059230
    • CAS No.:
    • Molecular Formula:
    • C8H14ClN5
    • Molecular Weight:
    • 221.64 g/mol
    Description
    Atrazine-13C3,15N3 is a useful research compound. Its molecular formula is C8H14ClN5 and its molecular weight is 221.64 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Atrazine-13C3,15N3 sui...
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  • Fludrocortisone acetate-d5
    Fludrocortisone acetate-d5
    • Cat. No.:
    • B15143515
    • CAS No.:
    • Molecular Formula:
    • C23H31FO6
    • Molecular Weight:
    • 427.5 g/mol
    Description
    Fludrocortisone acetate-d5 is a useful research compound. Its molecular formula is C23H31FO6 and its molecular weight is 427.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Fludrocortisone...
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  • Mebendazole-amine-13C6
    Mebendazole-amine-13C6
    • Cat. No.:
    • B15553136
    • CAS No.:
    • Molecular Formula:
    • C14H11N3O
    • Molecular Weight:
    • 243.21 g/mol
    Description
    Mebendazole-amine-13C6 is a useful research compound. Its molecular formula is C14H11N3O and its molecular weight is 243.21 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Mebendazole-amine-...
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